Cas no 2227696-64-0 (methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate
• CAS No: 2227696-64-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6423087
• PubChem ID: 165627434
• Update Time: 2025-05-19

methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate
• EN300-1764392
• 2227696-64-0

• Inchi： 1S/C8H10N2O3/c1-13-8(12)4-7(11)6-2-3-9-5-10-6/h2-3,5,7,11H,4H2,1H3/t7-/m1/s1
• InChI Key： GIKUULOVVGSYAQ-SSDOTTSWSA-N
• SMILES： O[C@@H](C1C=CN=CN=1)CC(=O)OC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate

Introduction to Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate (CAS No. 2227696-64-0)

Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate, a compound with the chemical identifier CAS No. 2227696-64-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biomedicine.

The molecular structure of methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate consists of a hydroxypropanoate moiety linked to a pyrimidine ring. This configuration suggests a high degree of versatility, enabling the compound to interact with various biological targets. The stereochemistry, specifically the (3R) configuration, is crucial as it influences the compound's pharmacological activity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage natural product-inspired scaffolds. Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate fits well within this paradigm, drawing inspiration from bioactive molecules found in nature. Its pyrimidine core is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in various biological processes and have been extensively explored in the development of antiviral, anticancer, and anti-inflammatory drugs.

One of the most compelling aspects of Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate is its potential as a lead compound for further drug discovery. Researchers have been investigating its interactions with enzymes and receptors relevant to several diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The hydroxy group and the pyrimidine moiety work synergistically to modulate these interactions, offering a dual-action mechanism that could enhance therapeutic efficacy.

The synthesis of Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereochemical purity. These techniques not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precise structural control in drug development.

Recent advancements in computational chemistry have further accelerated the exploration of Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate's pharmacological potential. Molecular modeling studies have provided valuable insights into its binding affinity and interaction patterns with biological targets. These simulations have helped refine the compound's structure to optimize its pharmacokinetic properties, such as solubility and bioavailability.

In preclinical studies, Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate has demonstrated promising results in models of inflammation and neurodegenerative diseases. Its ability to modulate inflammatory pathways has made it a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurological targets suggests potential applications in addressing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate also underscores the growing importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and computer scientists are working together to translate complex chemical structures into effective therapeutic agents. This collaborative approach has been instrumental in overcoming many of the challenges associated with drug discovery and development.

Looking ahead, the future prospects for Methyl (3R)-3-hydroxy-3-(pyrimidin-4-yl)propanoate are bright. Ongoing research aims to explore its full pharmacological spectrum and optimize its formulation for clinical use. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly vital role in addressing some of the most pressing health challenges of our time.